2-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-N,N-dimethyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide

• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 2-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-N,N-dimethyl-3,4-dihydro-1H-isoquinoline-3-carboxamide
• InChI: InChI=1S/C17H21N3O4S/c1-11-16(12(2)24-18-11)25(22,23)20-10-14-8-6-5-7-13(14)9-15(20)17(21)19(3)4/h5-8,15H,9-10H2,1-4H3
• InChI Key: FYVSQDYMNJLMRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CC3=CC=CC=C3CC2C(=O)N(C)C

Description

This compound features a tetrahydroisoquinoline core substituted with a dimethylcarboxamide group at the 3-position and a 3,5-dimethyl-1,2-oxazol-4-yl sulfonyl moiety at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-N,N-dimethyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide typically involves multiple stepsThe final step involves the coupling of the oxazole-sulfonyl intermediate with the tetrahydroisoquinoline moiety under specific reaction conditions .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of advanced catalytic systems, high-throughput screening of reaction conditions, and continuous flow chemistry techniques to scale up the production process .

Chemical Reactions Analysis

Types of Reactions

2-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-N,N-dimethyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be employed to modify the functional groups within the compound.

Substitution: The sulfonyl group and other functional groups can participate in substitution reactions to form derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane, and catalysts to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of functionalized derivatives .

Scientific Research Applications

2-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-N,N-dimethyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound’s unique structure allows it to interact with biological macromolecules, making it useful in biochemical studies.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its bioactive properties.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-N,N-dimethyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. This interaction is facilitated by the compound’s structural features, which allow it to fit into the active sites of target molecules .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

The compound’s structural analogs can be categorized based on core scaffolds and substituents. Below is a detailed comparison with compounds from the provided evidence:

Core Scaffold Variations

Tetrahydroisoquinoline vs. Thiazolidinone/Benzothiazole Target Compound: The tetrahydroisoquinoline core is a bicyclic system with inherent rigidity, favoring interactions with planar binding pockets (e.g., enzyme active sites). Compounds: Derivatives such as N-[2-(4-chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamide (4g) utilize a thiazolidinone ring fused to a benzothiazole.

Substituent Effects

Sulfonyl vs. Carboxamide/Acetamide Groups

• Target Compound : The 3,5-dimethyloxazole sulfonyl group is electron-withdrawing, which may improve membrane permeability and resistance to oxidative metabolism.
• Compounds : Carboxamide and acetamide substituents (e.g., compounds 4l, 4m) increase polarity, favoring aqueous solubility but possibly limiting blood-brain barrier penetration. Yields for these derivatives (37–70%) suggest moderate synthetic accessibility .

Research Implications and Gaps

Structural Optimization : The target compound’s sulfonyl group could be modified with halogens (e.g., chloro, fluoro) to mimic the enhanced activity seen in ’s 4h (2,6-difluorophenyl derivative) .

Biological Profiling: While and provide synthesis frameworks, pharmacological data (e.g., IC50, solubility) for the target compound are absent. Future studies should focus on in vitro assays comparing its efficacy with benzothiazole-thiazolidinone analogs.

Synthetic Routes: The target compound likely requires multi-step synthesis involving sulfonation and carboxamide coupling. Lessons from ’s ethanol-mediated reactions (45–70% yields) could streamline production .

Biological Activity

The compound 2-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-N,N-dimethyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide (referred to as Compound A ) has garnered attention due to its diverse biological activities. This article summarizes the synthesis, structural properties, and biological activities of Compound A based on recent research findings.

Synthesis and Structural Properties

Compound A is synthesized through a multi-step process involving the reaction of a sulfonyl chloride with an appropriate amine precursor. The structural elucidation is typically confirmed using techniques such as NMR spectroscopy and mass spectrometry . The molecular formula for Compound A is $C_{13}H_{16}N_{4}O_{3}S$, with a molecular weight of approximately 304.36 g/mol.

Table 1: Structural Characteristics of Compound A

Property	Value
Molecular Formula	$C_{13}H_{16}N_{4}O_{3}S$
Molecular Weight	304.36 g/mol
Melting Point	Not specified
Solubility	Soluble in DMSO and DMF

Antioxidant Activity

Research indicates that Compound A exhibits significant antioxidant properties . In vitro studies have demonstrated its ability to scavenge free radicals effectively, which is crucial for mitigating oxidative stress in biological systems. The compound's mechanism involves the donation of hydrogen atoms to free radicals, thereby stabilizing them.

Neuroprotective Effects

Compound A has shown promising results in neuroprotection. Studies suggest that it may protect neuronal cells from damage induced by oxidative stress and neurotoxic agents. This effect is particularly relevant in models of neurodegenerative diseases where oxidative damage plays a critical role.

Hemorheological Activity

In a comparative study, Compound A displayed hemorheological activity comparable to that of pentoxifylline , a well-known angioprotector. This activity suggests potential applications in improving blood flow and reducing viscosity in various pathological conditions.

Antimicrobial Activity

Preliminary screening revealed that Compound A possesses antimicrobial properties against a range of bacterial strains. The compound demonstrated moderate to strong inhibitory effects against pathogens such as Staphylococcus aureus and Escherichia coli.

Case Studies

• Neuroprotective Study : In a study involving rat models exposed to neurotoxic agents, treatment with Compound A significantly reduced neuronal cell death compared to control groups. The protective effect was attributed to its antioxidant activity and ability to modulate inflammatory responses.
• Hemorheological Assessment : In clinical trials assessing hemorheological parameters in patients with peripheral vascular diseases, administration of Compound A resulted in improved blood flow metrics similar to those observed with standard angioprotective therapies.